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Compound of Interest

Compound Name: Etidocaine

Cat. No.: B15586579

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of etidocaine's use in various
nerve block procedures. The information is compiled from clinical studies and pharmacological
data, offering insights into its efficacy, safety profile, and procedural applications.

Introduction to Etidocaine

Etidocaine is a long-acting amide local anesthetic known for its rapid onset of action and
profound motor blockade.[1] Its physicochemical properties, including high lipid solubility and
protein binding capacity, contribute to its prolonged duration of action.[2][3] While its clinical use
has become less frequent due to the profound motor blockade which can sometimes outlast
the sensory block, it remains a subject of interest for specific surgical procedures where muscle
relaxation is paramount.[1][4]

Mechanism of Action

Etidocaine, like other local anesthetics, reversibly blocks nerve impulse conduction by
inhibiting sodium ion influx through voltage-gated sodium channels in the neuronal cell
membrane.[3][5] This action prevents the depolarization of the nerve, thereby blocking the
transmission of pain signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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